2-{[3-(4-Chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]sulfanyl}-1-(4-methylphenyl)ethanone

Specification

• Molecular Formula: C23H20ClN3OS
• Molecular Weight: 421.9 g/mol
• IUPAC Name: 2-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]sulfanyl-1-(4-methylphenyl)ethanone
• Standard InChI: InChI=1S/C23H20ClN3OS/c1-14-4-6-17(7-5-14)20(28)13-29-21-12-15(2)25-23-22(16(3)26-27(21)23)18-8-10-19(24)11-9-18/h4-12H,13H2,1-3H3
• Standard InChI Key: SINGHKUJOANIRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CSC2=CC(=NC3=C(C(=NN23)C)C4=CC=C(C=C4)Cl)C

Introduction

The compound 2-{[3-(4-Chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]sulfanyl}-1-(4-methylphenyl)ethanone is a complex organic molecule that incorporates several functional groups, including a pyrazolo[1,5-a]pyrimidine core, a sulfanyl group, and an ethanone moiety. This compound is not directly mentioned in the provided search results, but its structure and potential properties can be inferred from similar compounds.

Molecular Formula and Weight

Given the structure, the molecular formula for this compound would be C24H20ClN4OS, and its molecular weight can be estimated to be around 444.9 g/mol, based on the atomic masses of its constituent elements.

Synthesis and Preparation

The synthesis of this compound would likely involve a multi-step process, starting with the preparation of the pyrazolo[1,5-a]pyrimidine core. This could involve condensation reactions followed by the introduction of the sulfanyl group and the 1-(4-methylphenyl)ethanone moiety. Specific synthesis routes would depend on available starting materials and desired yields.

Potential Biological Activities

• Anti-inflammatory Activity: Pyrazolo[1,5-a]pyrimidines have been studied for their potential as inhibitors of enzymes involved in inflammation pathways.

• Anticancer Activity: The presence of a sulfanyl group and an aromatic system could contribute to interactions with biological targets relevant to cancer therapy.

Data Tables

Given the lack of specific data on this compound, we can create a hypothetical table summarizing its potential properties based on similar compounds:

Property	Value/Description
Molecular Formula	C24H20ClN4OS
Molecular Weight	Approximately 444.9 g/mol
Solubility	Likely soluble in organic solvents
Stability	Generally stable under normal conditions
Potential Applications	Anti-inflammatory, anticancer